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Cat. No.: B15552958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DiBAC4(5), or Bis-(1,3-dibutylbarbituric acid)pentamethine oxonol, is a lipophilic, anionic, slow-

response potentiometric dye widely used in life sciences research. It is a member of the bis-

barbituric acid oxonol family of fluorescent probes.[1] These dyes are invaluable tools for

monitoring changes in cellular membrane potential in real-time, a critical parameter in

numerous physiological processes including ion channel function, signal transduction, and

cellular viability.[2][3] DiBAC4(5) is particularly useful for measuring relative changes in the

membrane potential of non-excitable cells and has found extensive application in high-

throughput screening for drug discovery, toxicology studies, and fundamental research into

cellular physiology.[1][4] Its "slow-response" characteristic refers to its mechanism, which

involves redistribution across the plasma membrane in response to potential changes, leading

to substantial and easily detectable fluorescence signal alterations.[2]

Core Fluorescence Properties and Mechanism of
Action
DiBAC4(5) operates on a translational mechanism. As an anionic dye, it is largely excluded

from cells with a normal, polarized (negative-inside) membrane potential. However, when the

cell membrane depolarizes (becomes less negative inside), the dye enters the cell and binds to

intracellular proteins and lipid membranes.[4] This binding event leads to a significant
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enhancement in its fluorescence quantum yield and a red spectral shift.[4] Consequently, an

increase in fluorescence intensity directly correlates with cellular depolarization. Conversely,

during hyperpolarization (when the membrane potential becomes more negative), the dye is

expelled from the cell, resulting in a decrease in fluorescence.[4]

This potential-dependent distribution makes DiBAC4(5) a sensitive indicator for events that

alter a cell's electrical state, such as the opening or closing of ion channels.[2] Because of their

net negative charge, these oxonol dyes are typically excluded from mitochondria, making them

superior to some cationic dyes for specifically measuring plasma membrane potential.[4]

Quantitative Fluorescence Data
The spectral properties of DiBAC4(5) make it compatible with common fluorescence

instrumentation, including microscopes, plate readers, and flow cytometers.

Property Value Solvent/Conditions

Excitation Maximum (λex) ~590 - 591 nm
Methanol (MeOH) / Dimethyl

sulfoxide (DMSO)

Emission Maximum (λem) ~615 - 616 nm
Methanol (MeOH) / Dimethyl

sulfoxide (DMSO)

Molar Extinction Coefficient (ε) 160,000 cm⁻¹M⁻¹ Methanol (MeOH)

Molecular Weight 542.67 g/mol -

Quantum Yield (Φ)

Environmentally sensitive;

increases upon binding to

intracellular

proteins/membranes. A specific

value is not broadly reported.

-

Note: Spectral properties can exhibit slight variations depending on the solvent and local

environment (e.g., binding to cellular components).

Signaling and Detection Pathway
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The following diagram illustrates the relationship between the cell's membrane potential and

the fluorescence signal generated by DiBAC4(5).
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DiBAC4(5) Mechanism of Action
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DiBAC4(5) Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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